Cas no 2171307-53-0 ((1R)-1-1-ethyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1R)-1-1-ethyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171307-53-0
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 6540987
• PubChem ID: 165570908
• Update Time: 2025-07-18

(1R)-1-1-ethyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-1-ethyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-amine
• 2171307-53-0
• EN300-1618235
• (1R)-1-[1-ethyl-3-(oxan-3-yl)-1H-pyrazol-5-yl]ethan-1-amine

• Inchi： 1S/C12H21N3O/c1-3-15-12(9(2)13)7-11(14-15)10-5-4-6-16-8-10/h7,9-10H,3-6,8,13H2,1-2H3/t9-,10?/m1/s1
• InChI Key： ADFLAGVFSYWLNQ-YHMJZVADSA-N
• SMILES： O1CCCC(C1)C1C=C([C@@H](C)N)N(CC)N=1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.1Ų

Additional information on (1R)-1-1-ethyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-amine

Comprehensive Overview of (1R)-1-1-ethyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171307-53-0)

The compound (1R)-1-1-ethyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-amine, identified by its CAS No. 2171307-53-0, is a chiral amine derivative with a unique pyrazole-oxane hybrid structure. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The 1H-pyrazole core, combined with the oxan-3-yl substituent, offers a versatile platform for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzymes. Researchers are increasingly exploring its applications in central nervous system (CNS) disorders, given its structural resemblance to known neuromodulators.

Recent studies highlight the role of (1R)-1-1-ethyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-amine in modulating neurotransmitter systems. Its chiral center at the 1-position is critical for enantioselective interactions, making it a candidate for asymmetric synthesis. The compound's lipophilic properties, influenced by the ethyl and oxane groups, enhance blood-brain barrier permeability—a hot topic in neurodegenerative disease research. This aligns with trending searches on "blood-brain barrier penetration strategies" and "GPCR-targeted therapeutics."

From a synthetic chemistry perspective, the CAS No. 2171307-53-0 compound exemplifies modern heterocyclic chemistry innovations. The pyrazole-oxane linkage introduces conformational rigidity, a feature sought after in fragment-based drug design (FBDD). Computational models suggest its potential as a allosteric modulator, addressing frequent queries like "how to design allosteric inhibitors." Its stability under physiological pH also makes it suitable for prodrug development, another area of growing interest.

In agrochemical applications, derivatives of (1R)-1-1-ethyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-amine show promise as plant growth regulators. The oxan-3-yl moiety may interact with plant hormone receptors, echoing popular searches on "sustainable crop enhancers." Its environmental degradation profile is under scrutiny, reflecting broader concerns about green chemistry in pesticide design.

Analytical characterization of CAS No. 2171307-53-0 involves advanced techniques like chiral HPLC and LC-MS, topics frequently searched by analytical chemists. Patent literature reveals its inclusion in combination therapies for metabolic diseases, leveraging its amine functionality for salt formation—a strategy dominating forums on "drug formulation optimization."

Ongoing research explores the compound's structure-activity relationship (SAR) through high-throughput screening (HTS). Its low cytotoxicity in preliminary assays aligns with the demand for "safe scaffold libraries" in early-stage discovery. As the pharmaceutical industry shifts toward targeted delivery systems, the (1R)-enantiomer's selectivity positions it as a valuable tool compound.

In conclusion, (1R)-1-1-ethyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-amine represents a multifaceted chemical entity bridging medicinal chemistry and materials science. Its CAS No. 2171307-53-0 serves as a pivotal reference for researchers investigating chiral amines, heterocyclic hybrids, and bioisosteric replacements—topics consistently ranking high in academic search engines.